Cas no 62527-80-4 (Propanedioic acid, propoxy-, dipropyl ester)
62527-80-4 structure
Product Name:Propanedioic acid, propoxy-, dipropyl ester
CAS No:62527-80-4
MF:C12H22O5
MW:246.300084590912
CID:441526
PubChem ID:14288975
Update Time:2025-04-19
Propanedioic acid, propoxy-, dipropyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, propoxy-, dipropyl ester
- dipropyl 2-propoxypropanedioate
- 62527-80-4
- DTXSID30558483
- Dipropyl propoxypropanedioate
-
- Inchi: 1S/C12H22O5/c1-4-7-15-10(11(13)16-8-5-2)12(14)17-9-6-3/h10H,4-9H2,1-3H3
- InChI Key: FUDDURALUOFQNI-UHFFFAOYSA-N
- SMILES: O(CCC)C(C(=O)OCCC)C(=O)OCCC
Computed Properties
- Exact Mass: 246.14676
- Monoisotopic Mass: 246.14672380g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 11
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- PSA: 61.83
Propanedioic acid, propoxy-, dipropyl ester Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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